Cas no 2089377-68-2 (1-(4-Chloro-3-fluorophenyl)ethanamine hydrochloride)

• Product Name: 1-(4-Chloro-3-fluorophenyl)ethanamine hydrochloride
• CAS No: 2089377-68-2
• MF: C₈H₁₀Cl₂FN
• MW: 210.076103687286
• CID: 6627110
• PubChem ID: 53394829
• Update Time: 2025-06-09

1-(4-Chloro-3-fluorophenyl)ethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• SB44457
• 1-(4-chloro-3-fluoro-phenyl)ethanamine hydrochloride
• 1-(4-Chloro-3-fluorophenyl)ethan-1-amine hydrochloride
• AKOS030623531
• 1-(4-chloranyl-3-fluoranyl-phenyl)ethanamine hydrochloride
• A802366
• A802365
• 2089377-68-2
• 1-(4-chloro-3-fluorophenyl)ethanamine hydrochloride
• F16865
• 1-(4-CHLORO-3-FLUOROPHENYL)ETHAN-1-AMINE HCl
• SB44535
• (1S)-1-(4-Chloro-3-fluorophenyl)ethylamine hydrochloride
• (1R)-1-(4-Chloro-3-fluorophenyl)ethylamine hydrochloride
• SCHEMBL25385814
• 1-(4-chloro-3-fluorophenyl)ethanamine;hydrochloride
• 1-(4-Chloro-3-fluorophenyl)ethanamine hydrochloride

• Inchi： 1S/C8H9ClFN.ClH/c1-5(11)6-2-3-7(9)8(10)4-6;/h2-5H,11H2,1H3;1H
• InChI Key： SPEWNMFCSPYCCJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1F)C(C)N.Cl

Computed Properties

• Exact Mass: 209.0174329g/mol
• Monoisotopic Mass: 209.0174329g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on 1-(4-Chloro-3-fluorophenyl)ethanamine hydrochloride

1-(4-Chloro-3-fluorophenyl)ethanamine Hydrochloride: An Overview of CAS No. 2089377-68-2

1-(4-Chloro-3-fluorophenyl)ethanamine hydrochloride (CAS No. 2089377-68-2) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as (4-Chloro-3-fluorophenyl)ethylamine hydrochloride, has garnered attention due to its unique chemical structure and potential therapeutic properties. In this article, we will delve into the chemical characteristics, synthesis methods, biological activities, and recent research advancements related to this compound.

The molecular formula of 1-(4-Chloro-3-fluorophenyl)ethanamine hydrochloride is C₉H₁₀ClF·HCl, and its molecular weight is approximately 216.13 g/mol. The compound features a substituted phenyl group with a chlorine and fluorine atom at the para and meta positions, respectively, attached to an ethylamine moiety. This specific arrangement of functional groups imparts unique chemical and biological properties to the molecule.

In terms of synthesis, 1-(4-Chloro-3-fluorophenyl)ethanamine hydrochloride can be prepared through various methods. One common approach involves the reductive amination of 4-chloro-3-fluoroacetophenone with ammonia or an appropriate amine derivative, followed by acidification to form the hydrochloride salt. Recent advancements in catalytic hydrogenation techniques have also shown promise in improving the efficiency and yield of this synthesis process.

The biological activities of 1-(4-Chloro-3-fluorophenyl)ethanamine hydrochloride have been extensively studied in recent years. Research has indicated that this compound exhibits potent activity against various neurological disorders, including depression and anxiety. Studies have shown that it can modulate serotonin and norepinephrine levels in the brain, making it a potential candidate for the development of novel antidepressants.

Beyond its potential as an antidepressant, 1-(4-Chloro-3-fluorophenyl)ethanamine hydrochloride has also been explored for its anti-inflammatory properties. Preclinical studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential use in treating inflammatory conditions like arthritis and inflammatory bowel disease.

In addition to its therapeutic applications, 1-(4-Chloro-3-fluorophenyl)ethanamine hydrochloride has been utilized as a key intermediate in the synthesis of other bioactive compounds. Its versatile reactivity and functional group compatibility make it a valuable building block in organic synthesis, particularly in the development of new pharmaceuticals and agrochemicals.

The safety profile of 1-(4-Chloro-3-fluorophenyl)ethanamine hydrochloride has also been evaluated in several studies. While it is generally considered safe for use in laboratory settings when proper handling protocols are followed, it is important to note that exposure to high concentrations or prolonged exposure may pose health risks. Therefore, appropriate personal protective equipment (PPE) should be used when handling this compound.

In conclusion, 1-(4-Chloro-3-fluorophenyl)ethanamine hydrochloride (CAS No. 2089377-68-2) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an intriguing subject for further investigation and development. As research continues to advance, it is likely that new applications and therapeutic uses for this compound will be discovered, contributing to the advancement of healthcare and drug discovery.